Efavirenz Related Compound B
Efavirenz Related Compound B
Efavirenz impurity.
Brand Name:
Vulcanchem
CAS No.:
440124-96-9
VCID:
VC0192938
InChI:
InChI=1S/C14H11ClF3NO2/c15-9-3-4-11-10(7-9)13(14(16,17)18,21-12(20)19-11)6-5-8-1-2-8/h3-8H,1-2H2,(H,19,20)/b6-5+/t13-/m0/s1
SMILES:
C1CC1C=CC2(C3=C(C=CC(=C3)Cl)NC(=O)O2)C(F)(F)F
Molecular Formula:
C14H11ClF3NO2
Molecular Weight:
317.69
Efavirenz Related Compound B
CAS No.: 440124-96-9
Impurities
VCID: VC0192938
Molecular Formula: C14H11ClF3NO2
Molecular Weight: 317.69
Purity: > 95%
| CAS No. | 440124-96-9 |
|---|---|
| Product Name | Efavirenz Related Compound B |
| Molecular Formula | C14H11ClF3NO2 |
| Molecular Weight | 317.69 |
| IUPAC Name | (4S)-6-chloro-4-[(E)-2-cyclopropylethenyl]-4-(trifluoromethyl)-1H-3,1-benzoxazin-2-one |
| Standard InChI | InChI=1S/C14H11ClF3NO2/c15-9-3-4-11-10(7-9)13(14(16,17)18,21-12(20)19-11)6-5-8-1-2-8/h3-8H,1-2H2,(H,19,20)/b6-5+/t13-/m0/s1 |
| SMILES | C1CC1C=CC2(C3=C(C=CC(=C3)Cl)NC(=O)O2)C(F)(F)F |
| Appearance | White Solid |
| Melting Point | 120-124°C |
| Description | Efavirenz impurity. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | (4S)-6-Chloro-4-[(1E)-2-cyclopropylethenyl]-1,4-dihydro-4-(trifluoromethyl)-2H-3,1-Benzoxazin-2-one; USP Efavirenz Related Compound B |
| PubChem Compound | 71587736 |
| Last Modified | Nov 11 2021 |
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